Cas no 5588-33-0 (Mesoridazine)

• Product Name: Mesoridazine
• CAS No: 5588-33-0
• MF: C₂₁H₂₆N₂OS₂
• MW: 386.573942661285
• MDL: MFCD00866645
• CID: 368441
• PubChem ID: 4078
• Update Time: 2025-10-31

Mesoridazine Chemical and Physical Properties

Names and Identifiers

• 10H-Phenothiazine,10-[2-(1-methyl-2-piperidinyl)ethyl]-2-(methylsulfinyl)-
• Mesoridazine
• 10-[2-(1-methylpiperidin-2-yl)ethyl]-2-methylsulfinylphenothiazine
• 10-[2-(1-methyl-2-piperidyl)ethyl]-2-methylsulphinylphenothiazine
• 10-[2-(1-methylpiperidin-2-yl)ethyl]-2-(methylsulfinyl)-10H-phenothiazine
• 10-{2-[(RS)1-methylpiperidin-2-yl]ethyl}-2-methylsulfinyl-10H-phenothiazine
• Calodal
• Lidanar
• Lidanil
• Mesoridazina
• Mesoridazinum
• Serentil
• Thioridazine thiomethyl sulfoxide
• Thioridazine-2-sulfoxide
• Tps23
• 5588-33-0 (FREE BASE)
• GTPL7227
• Prestwick3_000529
• Prestwick1_000529
• EN300-19767162
• NSC-186066
• AKOS027378787
• THIORIDAZINE HYDROCHLORIDE IMPURITY B [EP IMPURITY]
• Prestwick2_000529
• DTXSID3023265
• 10-(2-(1-Methyl-2-piperidyl)ethyl)-2-methylsulfinyl phenothiazine
• AB00513854
• NS-531
• Tox21_112018
• SLVMESMUVMCQIY-UHFFFAOYSA-N
• CAS-5588-33-0
• Thioridazien thiomethyl sulfoxide
• HMS2090H22
• 10-[2(1-Methyl-2-piperidyl)ethyl]-2-(methylsulfinyl)-phenothiazine
• Tox21_110052
• NCGC00163157-02
• DTXCID503265
• Mesoridazine (USAN/INN)
• 10-[2-(1-Methyl-2-piperidyl)ethyl]-2-methylsulfinyl phenothiazine
• AB00513854_13
• DB00933
• MESORIDAZINE [INN]
• WLN: T C666 BN ISJ ESO&1 B2- BT6NTJ A
• 10-(2-(1-methylpiperidin-2-yl)ethyl)-2-(methylsulfinyl)-10H-phenothiazine
• 10-(2(1-Methyl-2-piperidyl)ethyl)-2-(methylsulfinyl)-phenothiazine
• NCGC00163157-01
• L000852
• UNII-5XE4NWM740
• SR-01000759425-4
• SR-01000759425
• NCGC00014529-01
• 10H-Phenothiazine, 10-[2-(1-methyl-2-piperidinyl)ethyl]-2-(methylsulfinyl)-
• MESORIDAZINE [HSDB]
• 5588-33-0
• BSPBio_000517
• Lidanar (TN)
• Mesoridazina [INN-Spanish]
• 10-[2(1-Methyl-2-piperidyl)ethyl]-2-(methylsulfinyl)phenothiazine
• AB00513854-11
• TPS 23
• AB00513854_12
• NS00001696
• MESORIDAZINE [USAN]
• SPBio_002438
• NCI60_001547
• Thioridazine 2-sulfoxide
• CHEBI:6780
• Tox21_110052_1
• MESORIDAZINE [VANDF]
• NSC 186066
• D02671
• HSDB 3357
• SCHEMBL19735
• TPS-23
• BRD-A14395271-001-01-5
• Mesoridazine [USAN:INN:BAN]
• Biomol-NT_000013
• MESORIDAZINE [MART.]
• BPBio1_001167
• NCGC00163157-04
• 2-Methanesulfinyl-10-[2-(1-methyl-piperidin-2-yl)-ethyl]-10H-phenothiazine
• 10-[2-(1-methyl-2-piperidyl)ethyl]-2-methylsulfinyl-phenothiazine
• MESORIDAZINE [MI]
• 10H-Phenothiazine, 10-(2-(1-methyl-2-piperidinyl)ethyl)-2-(methylsulfinyl)-
• BPBio1_000569
• Tox21 112018
• C07143
• BDBM50131440
• NC-123
• Phenothiazine, 10-[2-(1-methyl-2-piperidyl)ethyl]-2-(methylsulfinyl)-
• 10-(2(1-Methyl-2-piperidyl)ethyl)-2-(methylsulfinyl)phenothiazine
• CS-0013666
• HY-B1482A
• THD-2-SO
• NCGC00163157-03
• MESORIDAZINE [WHO-DD]
• 5XE4NWM740
• CHEMBL1088
• THIORIDAZINE IMPURITY B [EP IMPURITY]
• T-2-SO
• 2-methanesulfinyl-10-[2-(1-methylpiperidin-2-yl)ethyl]-10H-phenothiazine
• Mesoridazine free base
• NSC 186066; Serentil; TPS 23
• NSC186066
• BRD-A14395271-074-03-8
• Q6821618
• NCGC00163157-05
• FT-0671034
• Mesoridazinum [INN-Latin]
• 10-(2-(1-Methyl-2-piperidinyl)ethyl)-2-(methylsulfinyl)-10H-phenothiazine
• BRD-A14395271-074-16-0
• BRD-A14395271-074-17-8
• BRD-A14395271-074-18-6

• MDL： MFCD00866645
• Inchi： 1S/C21H26N2OS2/c1-22-13-6-5-7-16(22)12-14-23-18-8-3-4-9-20(18)25-21-11-10-17(26(2)24)15-19(21)23/h3-4,8-11,15-16H,5-7,12-14H2,1-2H3
• InChI Key： SLVMESMUVMCQIY-UHFFFAOYSA-N
• SMILES： S1C2C=CC=CC=2N(C2C=C(C=CC1=2)S(C)=O)CCC1CCCCN1C

Computed Properties

• Exact Mass: 386.14900
• Monoisotopic Mass: 386.149
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 502
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 68.1A^2

Experimental Properties

• Density: 1.1234 (rough estimate)
• Boiling Point: 570.5°Cat760mmHg
• Flash Point: 298.9°C
• Refractive Index: 1.5950 (estimate)
• PSA: 68.06000
• LogP: 5.76970

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazines Phenothiazines

Additional information on Mesoridazine

Introduction to Mesoridazine (CAS No. 5588-33-0) in Modern Pharmaceutical Research

Mesoridazine, a compound with the chemical name 2-chloro-10-(3-hydroxyphenyl)-10H-benzo[a]phenoxazine, is a well-documented pharmaceutical agent classified under the thioxanthene derivative family. Its molecular structure and pharmacological properties have been extensively studied, making it a subject of significant interest in the field of psychiatry and neuropharmacology. The compound is identified by the unique identifier CAS No. 5588-33-0, which underscores its distinct chemical profile and role in medicinal chemistry.

The primary therapeutic application of Mesoridazine has been recognized in the treatment of psychotic disorders, particularly schizophrenia. Its mechanism of action involves antagonism at dopamine D2 receptors, a hallmark of many antipsychotic medications. However, recent research has highlighted additional pharmacological interactions that may contribute to its efficacy beyond traditional dopamine modulation.

Recent advancements in neuroimaging techniques have allowed researchers to explore the brain-specific effects of Mesoridazine at a more granular level. Studies indicate that this compound may also interact with serotonin 5-HT2A and 5-HT2C receptors, which could explain its potential benefits in managing certain symptoms associated with psychotic disorders. These findings are particularly intriguing as they align with the growing understanding that multifaceted receptor interactions are crucial for optimizing therapeutic outcomes in psychiatric conditions.

The synthesis and characterization of Mesoridazine (CAS No. 5588-33-0) have been refined over several decades, leading to improved production methodologies and quality control measures. Modern synthetic routes leverage advanced catalytic processes and purification techniques to enhance yield and purity, ensuring that pharmaceutical-grade material meets stringent regulatory standards. These improvements have not only facilitated broader clinical trials but also opened avenues for novel drug formulations and combination therapies.

In clinical settings, the use of Mesoridazine has been re-evaluated in light of emerging evidence regarding its safety profile and efficacy. Comparative studies have been conducted against newer antipsychotic agents, focusing on aspects such as side effect profiles, patient compliance, and long-term outcomes. While traditional side effects like sedation and motor disturbances remain notable, research suggests that optimized dosing regimens may mitigate these issues without compromising therapeutic benefits.

The pharmacokinetic properties of Mesoridazine have also been a focus of recent investigations. Understanding how the compound is metabolized and eliminated from the body is critical for developing dosing strategies that maximize therapeutic effects while minimizing adverse reactions. Advanced analytical methods, including mass spectrometry and high-performance liquid chromatography (HPLC), have enabled researchers to delineate metabolic pathways and identify key enzymes involved in Mesoridazine biotransformation.

One particularly promising area of research involves the exploration of Mesoridazine as a potential candidate for treating cognitive deficits associated with neurodegenerative disorders such as Alzheimer's disease. Preliminary studies suggest that its interaction with specific neural pathways may enhance cholinergic function, thereby improving memory and executive functions. While further research is needed to validate these findings, they represent an exciting new direction for leveraging existing pharmacological agents beyond their traditional applications.

The regulatory landscape surrounding Mesoridazine (CAS No. 5588-33-0) has evolved in response to new scientific insights and societal needs. Regulatory bodies now emphasize comprehensive safety evaluations, including long-term studies and post-marketing surveillance programs, to ensure patient safety while maintaining access to effective treatments. These efforts reflect a broader shift toward evidence-based medicine, where pharmacological interventions are continuously refined based on accumulating data.

Future directions in Mesoridazine research may include investigating its potential role in combination therapies with other psychiatric medications or exploring novel delivery systems such as nanoparticles for enhanced bioavailability. The compound's unique chemical structure presents opportunities for structural analogs with improved properties, such as reduced side effects or enhanced receptor selectivity.

In conclusion, Mesoridazine, identified by its CAS No. 5588-33-0, remains a significant compound in pharmaceutical research due to its established therapeutic utility and emerging applications. Ongoing studies continue to unravel its complex pharmacological profile, paving the way for more effective treatments in psychiatry and potentially other neurological conditions. As research progresses, it is likely that new insights will further solidify the place of Mesoridazine as a cornerstone in modern medicinal chemistry.